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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental nuclear data for Gadolinium-160
(¹⁶⁰Gd) with other relevant gadolinium isotopes and theoretical models. The information is

intended to support researchers in nuclear physics, materials science, and the development of

radiopharmaceuticals. All quantitative data is summarized in structured tables for ease of

comparison, and detailed experimental methodologies for key measurements are provided.

Introduction to Gadolinium-160
Gadolinium-160 is a stable isotope of gadolinium, a rare-earth element. While it does not

possess the exceptionally large neutron capture cross-sections of its sister isotopes ¹⁵⁵Gd and

¹⁵⁷Gd, its nuclear properties are of significant interest for various applications, including its

potential role in medical isotope production. Cross-validation of experimental data with

theoretical predictions and data from neighboring isotopes is crucial for refining our

understanding of its nuclear structure and reaction probabilities.

Data Presentation: A Comparative Analysis
The following tables summarize key experimental data for ¹⁶⁰Gd and other gadolinium isotopes,

providing a basis for cross-validation and comparison.

Table 1: Ground State Band Energy Levels of Even-Even Gadolinium Isotopes
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Isotope J=2⁺ (keV) J=4⁺ (keV) J=6⁺ (keV) J=8⁺ (keV)

¹⁵⁶Gd 88.97 288.16 585.3 967.8

¹⁵⁸Gd 79.51 261.45 548.7 930.8

¹⁶⁰Gd 75.27 248.0 516.5 871.9

Data extracted from the Evaluated Nuclear Structure Data File (ENSDF).[1][2][3][4]

Table 2: Reduced Electric Quadrupole Transition Probabilities (B(E2)↑) for the Ground State

Band of Even-Even Gadolinium Isotopes

Isotope B(E2; 0⁺ → 2⁺) (e²b²)

¹⁵⁶Gd 4.98 ± 0.04

¹⁵⁸Gd 5.51 ± 0.04

¹⁶⁰Gd 5.78 ± 0.05

Data extracted from the Evaluated Nuclear Structure Data File (ENSDF).[1][2][3][4][5][6][7][8]

Table 3: Experimental Thermal Neutron Capture Cross-Sections (2200 m/s) for Gadolinium

Isotopes

Isotope Cross-Section (barns)

¹⁵⁵Gd 61000 ± 2000

¹⁵⁷Gd 254000 ± 1000

¹⁵⁶Gd 1.5 ± 0.5

¹⁵⁸Gd 2.2 ± 0.2

¹⁶⁰Gd 0.77 ± 0.10

Data extracted from the Experimental Nuclear Reaction Data (EXFOR) database.[9][10][11][12]
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Theoretical Frameworks for Comparison
Experimental data are often compared with predictions from theoretical models to test our

understanding of nuclear structure. Three prominent models are:

Interacting Boson Model (IBM): This model simplifies the complex interactions between

nucleons (protons and neutrons) by treating pairs of nucleons as bosons. It has been

particularly successful in describing the collective vibrational and rotational states of medium

to heavy mass nuclei, including the gadolinium isotopes.

Quasiparticle Phonon Nuclear Model (QPNM): This model describes the excited states of

nuclei in terms of quasiparticles and collective vibrational quanta called phonons. It is a

powerful tool for understanding the structure of both spherical and deformed nuclei.[1][13]

[14][15]

Relativistic Mean Field (RMF) Theory: This approach describes the nucleus as a system of

Dirac nucleons interacting through the exchange of mesons. RMF theory has been

successful in describing the ground-state properties of nuclei across the nuclear chart, from

light to superheavy elements.[16][17][18][19]

Experimental Protocols
The acquisition of precise nuclear data relies on sophisticated experimental techniques. Below

are detailed methodologies for two key types of experiments.

In-beam γ-ray Spectroscopy
Objective: To determine the energy levels and transition probabilities of excited nuclear states.

Methodology:

Beam Production and Acceleration: A stable or radioactive ion beam is produced and

accelerated to a specific energy using a particle accelerator, such as the TRIUMF-ISAC

facility.

Target Interaction: The accelerated ion beam is directed onto a thin target foil. The nuclei in

the beam undergo inelastic scattering or nuclear reactions with the target nuclei, populating

excited states.
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γ-ray Detection: The excited nuclei de-excite almost instantaneously by emitting γ-rays.

These γ-rays are detected by a highly efficient and high-resolution spectrometer, such as the

GRIFFIN (Gamma-Ray Infrastructure For Fundamental Investigations of Nuclei)

spectrometer.[20][21][22][23][24] The GRIFFIN spectrometer consists of an array of high-

purity germanium (HPGe) clover detectors arranged in a 4π geometry around the target

position to maximize detection efficiency.[20][21][22][23][24]

Signal Processing: The signals from the HPGe detectors are processed using a digital data

acquisition system. This system records the energy and timing of each detected γ-ray.

Data Analysis: The recorded data is used to construct a γ-ray energy spectrum. By analyzing

the energies and intensities of the γ-ray peaks, and their coincidence relationships, the

nuclear level scheme and transition probabilities (B(E2) values) can be determined.

Neutron Capture Cross-Section Measurement (Time-of-
Flight Method)
Objective: To measure the probability of a nucleus capturing a neutron as a function of the

neutron's energy.

Methodology:

Pulsed Neutron Beam Production: A pulsed beam of neutrons is produced. This is often

achieved by bombarding a heavy metal target (e.g., tungsten or lead) with a pulsed beam of

protons from an accelerator. The interaction produces a broad spectrum of neutrons.

Neutron Flight Path: The neutrons travel down a long, evacuated flight path.

Time-of-Flight Measurement: The time it takes for a neutron to travel from the source to a

detector at the end of the flight path is precisely measured. Since the flight path length is

known, the neutron's velocity, and therefore its kinetic energy, can be accurately determined.

Sample Interaction: The sample of the isotope of interest (e.g., ¹⁶⁰Gd) is placed in the

neutron beam before the detector.

Detection of Capture Events: When a neutron is captured by a nucleus in the sample, the

resulting compound nucleus de-excites by emitting a cascade of prompt γ-rays. These γ-rays

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://fiveyearplan.triumf.ca/teams-tools/griffin-gamma-ray-infrastructure-for-fundamental-investigations-of-nuclei/index.html
https://griffin.triumf.ca/
https://repository.lsu.edu/cgi/viewcontent.cgi?params=/context/physics_astronomy_pubs/article/7149/&path_info=6069.pdf
https://arxiv.org/html/2504.17174v1
https://www.researchgate.net/publication/258163020_The_GRIFFIN_spectrometer
https://fiveyearplan.triumf.ca/teams-tools/griffin-gamma-ray-infrastructure-for-fundamental-investigations-of-nuclei/index.html
https://griffin.triumf.ca/
https://repository.lsu.edu/cgi/viewcontent.cgi?params=/context/physics_astronomy_pubs/article/7149/&path_info=6069.pdf
https://arxiv.org/html/2504.17174v1
https://www.researchgate.net/publication/258163020_The_GRIFFIN_spectrometer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


are detected by a surrounding array of scintillators or germanium detectors.

Data Acquisition and Analysis: The number of capture events is recorded as a function of the

neutron time-of-flight (and thus energy). This data, combined with the measured neutron flux,

allows for the determination of the neutron capture cross-section as a function of neutron

energy.

Mandatory Visualizations
The following diagrams illustrate key experimental and logical workflows in the cross-validation

of nuclear data.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Beam Production & Acceleration

Target Interaction

Detection System

Data Analysis

Ion Source

Accelerator

Inject

Target Foil

Direct Beam

GRIFFIN Spectrometer
(HPGe Detectors)

Emit γ-rays

Digital Data Acquisition

Send Signals

γ-ray Energy Spectrum

Generate

Level Scheme & B(E2)

Analyze

Click to download full resolution via product page

In-beam γ-ray spectroscopy workflow.
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Cross-validation logical flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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